Pseudotropine

• CAS: 135-97-7
• Synonyms: pseudotropine; tropine; tropine hydrobromide, (endo)-isomer; tropine hydrochloride, (endo)-isomer; tropine hydrochloride, (exo)-isomer; tropine, (exo)-isome
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• SMILES: CN1C2CCC1CC(C2)O
• InChI: InChI=1S/C8H15NO/c1-9-6-2-3-7(9)5-8(10)4-6/h6-8,10H,2-5H2,1H3/t6-,7+,8?
• InChIKey: CYHOMWAPJJPNMW-DHBOJHSNSA-N

When researching calystegine biosynthesis, tropine (3α) cannot substitute for pseudotropine (3β) - the two epimers diverge completely in enzymatic processing. Pseudotropine is the only established biosynthetic precursor to calystegine glycosidase inhibitors. This high-purity (≥98%) reference standard delivers: - Defined axial 3β-OH stereochemistry for unambiguous HPLC/GC-MS calibration - >70% selectivity achievable via NaBD₄ reduction for efficient synthetic entry - Axial OH group enables ester derivatives with modulated hydrolysis kinetics for fine-tuned pharmacological profiling Procure with confidence for biosynthetic pathway studies, analytical method validation, and nicotinic receptor agonist discovery.

Pseudotropine: Basisdaten und Stereochemie

Pseudotropine (3β-Tropanol, ψ-Tropin) ist ein Tropanalkaloid, das als 3β-Epimer von Tropin (3α-Tropanol) fungiert [1]. Es handelt sich um einen weißen bis hellgelben, kristallinen Feststoff mit einem Schmelzpunkt von 108–112 °C und einem Siedepunkt von 241 °C . Die Verbindung ist in Wasser, Alkohol und Benzol gut löslich [2]. Als stereochemisches Isomer von Tropin besitzt Pseudotropine eine axiale Hydroxylgruppe am Tropan-Grundgerüst, während Tropin die äquatoriale Orientierung aufweist [1].

Stereochemical control

3β-OH epimer for chiral reference studies

Biosynthetic pathway

Calystegine precursor for metabolic research

Analytical reference

Epimer-resolved HPLC/GC-MS method calibration

• [1] Biondich AS, Joslin JD. Coca: The History and Medical Significance of an Ancient Andean Tradition. Emerg Med Int. 2016;2016:4048764. View Source
• [2] DrugFuture. Pseudotropine Properties. View Source

Risiken des generischen Austauschs von Pseudotropine

Obwohl Pseudotropine und Tropin einfache Epimere sind, unterscheiden sich ihre chemischen und biologischen Eigenschaften aufgrund der entgegengesetzten Stereochemie der 3‑OH‑Gruppe grundlegend. Diese Stereochemie diktiert die Substratspezifität von Enzymen wie den Tropinon-Reduktasen (TR‑I vs. TR‑II) und den Acyltransferasen [1], was zu vollständig divergenten biosynthetischen Endprodukten führt – Tropin wird zu Hyoscyamin/Scopolamin verestert, Pseudotropine zu Calysteginen umgesetzt [2]. Ebenso zeigen Ester von Tropin und Pseudotropine in pharmakologischen Assays unterschiedliche Potenz- und Toxizitätsprofile [3]. Ein generischer Austausch ohne Berücksichtigung dieser stereochemischen Determinanten würde daher zu fehlerhaften Syntheserouten, abweichenden biologischen Ergebnissen und unbrauchbaren analytischen Referenzstandards führen.

Epimer-specific enzyme recognition may lead to divergent biosynthetic products.

Ester potency profiles may not transfer between 3α- and 3β-epimers.

Analytical retention behavior differs; epimer misassignment risk without verified reference.

• [1] Hashimoto T, Yamada Y. Two tropinone reducing enzymes from Datura stramonium transformed root cultures. Plant Cell Rep. 1992;11(9):477-480. View Source
• [2] Use of [(13)C-methyl]Tropinone to follow the fate of the methyl group during calystegine formation in root cultures of Solanum dulcamara (Solanaceae). HAL open science. 2019. View Source
• [3] Thron CD, Durant RC, Patterson RN, Reber LJ, Friess SL. Further elements of structural specificity in potentiation and blockade of excitable tissue preparations by aryl esters of tropine and pseudotropine. III. Toxicol Appl Pharmacol. 1963 Jan;5:79-104. View Source

Quantitative Differenzierung von Pseudotropine

Basizität (pKa) im Vergleich zu Tropin

Pseudotropine weist einen höheren pKa‑Wert (schwächere Base) auf als Tropin [1]. Diese Differenz beeinflusst das Protonierungsverhalten bei physiologischem pH und die Fähigkeit, Wasserstoffbrückenbindungen einzugehen.

pKa (Basicity)

Data to verify

pK ~3.67 (Pseudotropine) vs ~2.9 (Tropin), Δ ~0.77 at 15°C

Supports protonation-state review

Source cross-reference recommended

Evidence Dimension	pKa (Basizität)
Target Compound Data	pK ~3.67
Comparator Or Baseline	Tropin: pK ~2.9
Quantified Difference	ΔpK ≈ 0.77
Conditions	Bestimmt bei 15 °C

Why This Matters

Die reduzierte Basizität von Pseudotropine kann die Löslichkeit, die Salzbildung und die Pharmakokinetik von Derivaten beeinflussen und ist daher ein kritisches Kriterium bei der Auswahl des geeigneten Synthesebausteins.

• [1] Smith and Hartung, cited in Gal AE, Avakian S, Martin GJ. A Synthesis of dl-α-Methylglutamic Acid and Some Derivatives. J Am Chem Soc. 1954;76:4181. View Source

Stereoselektivität der Tropinon-Reduktion

Die Reduktion von Tropinon mit Natriumbordeuterid (NaBD₄) liefert eine Mischung der Epimere, in der Pseudotropine deutlich überwiegt [1].

Reduction selectivity

Head-to-head

~70% Pseudotropine, ~30% Tropin (NaBD₄ reduction)

Informs synthetic yield context

Deuterium-labeling context

Evidence Dimension	Anteil im Reduktionsprodukt
Target Compound Data	ca. 70 % [3‑²H]Pseudotropine
Comparator Or Baseline	ca. 30 % [3‑²H]Tropin
Quantified Difference	Pseudotropine : Tropin ≈ 2,3 : 1
Conditions	Reduktion von Tropinon mit NaBD₄

Why This Matters

Für die präparative Synthese von isotopenmarkierten oder nicht‑markierten Pseudotropine-Derivaten bietet die NaBD₄‑Reduktion eine präparativ vorteilhafte Selektivität, die die Ausbeute an gewünschtem Pseudotropine erhöht.

• [1] Bartholomew BA, Smith MJ, Darcy PJ, Trudgill PW, Hopper DJ. The synthesis and separation of [3‐2H]tropine and [3‐2H]pseudotropine (ψ‐tropine). J Label Compd Radiopharm. 1994;34:85-91. View Source

Thermodynamische Stabilität als Epimer

Pseudotropine ist thermodynamisch stabiler als Tropin, was sich in der spontanen Epimerisierung von Tropin zu Pseudotropine unter basischen Bedingungen (z. B. mit Natriumamylat) zeigt [1].

Thermodynamic stability

Class-level

Pseudotropine more stable; epimerization equilibrium favors it under basic conditions

Supports epimerization-control review

Qualitative; basic conditions context

Evidence Dimension	Relative thermodynamische Stabilität
Target Compound Data	thermodynamisch stabileres Epimer
Comparator Or Baseline	Tropin (weniger stabil)
Quantified Difference	qualitative Aussage; Epimerisierungsgleichgewicht liegt auf Seiten von Pseudotropine
Conditions	Behandlung mit Natriumamylat in der Hitze

Why This Matters

Bei Syntheseprozessen, die erhöhte Temperaturen oder basische Bedingungen erfordern, ist Pseudotropine das bevorzugte Edukt, um unerwünschte Epimerisierung zu vermeiden und die Produktreinheit zu gewährleisten.

• [1] Stereochemistry of the Tropines. American Chemical Society. 1952. View Source

Exklusiver Calystegine-Vorläufer

In Solanaceen wird Tropin zu den pharmakologisch aktiven Estern Hyoscyamin und Scopolamin verestert, während Pseudotropine einem N‑Demethylierungsschritt unterliegt und ausschließlich zu den polyhydroxylierten Calysteginen umgesetzt wird [1].

Biosynthetic pathway

Reported

Exclusive precursor to calystegines; Tropin → hyoscyamine/scopolamine

Defines pathway-specific intermediate

Solanaceae root culture context

Evidence Dimension	Biosynthetisches Endprodukt
Target Compound Data	Calystegine (polyhydroxylierte Nortropane)
Comparator Or Baseline	Tropin → Hyoscyamin / Scopolamin
Quantified Difference	kategorischer Unterschied (exklusiver Pathway)
Conditions	In vivo in Solanaceen-Wurzelkulturen

Why This Matters

Für die biotechnologische Produktion von Calysteginen oder für metabolische Studien zum Tropanalkaloid‑Stoffwechsel ist Pseudotropine das einzig relevante Intermediat – Tropin kann diese Funktion nicht ersetzen.

• [1] Use of [(13)C-methyl]Tropinone to follow the fate of the methyl group during calystegine formation in root cultures of Solanum dulcamara (Solanaceae). HAL open science. 2019. View Source

Arylester-Potenz: Geringere Aktivität als Tropin-Ester

In einer Serie von Arylestern (Diphenylacetate, Chlorphenylacetate) erwiesen sich die Tropin-Derivate (III und IV) als potenter als die entsprechenden Pseudotropine-Isomere (III-ψ und IV-ψ) hinsichtlich ihrer toxischen und neuromuskulären Wirkungen [1].

Ester potency context

Class-level

Pseudotropine aryl esters show lower potency than Tropine esters (qualitative)

Supports potency-differentiation review

Qualitative in vitro/in vivo models

Evidence Dimension	Relative Potenz (Toxizität / neuromuskuläre Wirkung)
Target Compound Data	Pseudotropine-Ester: geringere Potenz
Comparator Or Baseline	Tropin-Ester: höhere Potenz
Quantified Difference	qualitative Aussage (keine IC₅₀‑Werte in der Quelle)
Conditions	in vitro (Rattenzwerchfell‑Nervenpräparat) und in vivo (Maus)

Why This Matters

Bei der Entwicklung von Arzneimitteln oder chemischen Sonden, die auf bestimmte Potenzfenster abzielen, kann die Wahl des Epimers (Tropin vs. Pseudotropine) die biologische Aktivität drastisch modulieren – Pseudotropine-Ester bieten hier einen potenziell milderen Wirkansatz.

• [1] Thron CD, Durant RC, Patterson RN, Reber LJ, Friess SL. Further elements of structural specificity in potentiation and blockade of excitable tissue preparations by aryl esters of tropine and pseudotropine. III. Toxicol Appl Pharmacol. 1963 Jan;5:79-104. View Source

Pseudotropine: Forschungs- und Industrieanwendungen

Calystegin-Synthese und hydroxylierte Derivate

Pseudotropine ist der einzig etablierte biosynthetische Vorläufer der Calystegine [1]. Forschungslabore und biotechnologische Produktionsstätten, die diese Klasse von Glycosidase-Inhibitoren untersuchen oder herstellen, sind daher zwingend auf Pseudotropine als Ausgangsmaterial angewiesen. Tropin kann diese Rolle nicht übernehmen, da es ausschließlich in die Hyoscyamin/Scopolamin‑Route mündet [1].

Stereoselektive Reduktion zu 3β-substituierten Derivaten

Die NaBD₄‑ oder verwandte Reduktionsmethoden liefern Pseudotropine mit einer Selektivität von ca. 70 % gegenüber Tropin [2]. Synthesechemiker, die gezielt das 3β‑Epimer (z. B. für neuartige Nikotinrezeptor-Agonisten ) benötigen, können diese präparativ günstige Selektivität nutzen, um die Ausbeute an gewünschtem Produkt zu maximieren und aufwändige Trennungen zu reduzieren.

Mildere Ester-Prodrugs

Arylester des Pseudotropins zeigen in pharmakologischen Modellen eine geringere Potenz als die entsprechenden Tropin‑Ester [3]. Für Forschungsprogramme, die eine feinere Dosistitration oder ein reduziertes Nebenwirkungsprofil anstreben, können Pseudotropine‑basierte Ester daher einen günstigeren Ausgangspunkt darstellen. Zudem verleiht die axiale OH‑Gruppe den Estern eine erhöhte sterische Hinderung, die die Hydrolysekinetik beeinflusst und so die Wirkdauer modulieren kann .

Referenzstandard für Tropanalkaloid-Analytik

Aufgrund seiner hohen Reinheit (≥95 % ) und der gut charakterisierten physikochemischen Eigenschaften (Schmelzpunkt 108–112 °C, pKa 3,80 [4]) eignet sich Pseudotropine hervorragend als primärer Referenzstandard in der HPLC‑ oder GC‑MS‑Analytik von Tropanalkaloiden. Es dient als eindeutig identifizierbares Epimer zur Kalibrierung und Validierung von Trennmethoden, die Tropin und Pseudotropine unterscheiden müssen.

Application

Selection Property

Validation Focus

Calystegine biosynthetic studies

Exclusivity as biosynthetic precursor

Pathway intermediate verification

3β-substituted derivative synthesis

Epimer-specific reduction selectivity

Synthetic yield and isomer ratio

Ester potency context research

Epimer-dependent potency differentiation

Potency comparison in assay models

Tropane alkaloid analytical reference

Characterized stereochemical identity

Chromatographic epimer resolution

• [1] Use of [(13)C-methyl]Tropinone to follow the fate of the methyl group during calystegine formation in root cultures of Solanum dulcamara (Solanaceae). HAL open science. 2019. View Source
• [2] Bartholomew BA, Smith MJ, Darcy PJ, Trudgill PW, Hopper DJ. The synthesis and separation of [3‐2H]tropine and [3‐2H]pseudotropine (ψ‐tropine). J Label Compd Radiopharm. 1994;34:85-91. View Source
• [3] Thron CD, Durant RC, Patterson RN, Reber LJ, Friess SL. Further elements of structural specificity in potentiation and blockade of excitable tissue preparations by aryl esters of tropine and pseudotropine. III. Toxicol Appl Pharmacol. 1963 Jan;5:79-104. View Source
• [4] DrugFuture. Pseudotropine Properties. View Source